2-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide
• InChI: InChI=1S/C14H16ClNO4S/c1-19-9-7-16(10-12-6-8-20-11-12)21(17,18)14-5-3-2-4-13(14)15/h2-6,8,11H,7,9-10H2,1H3
• InChI Key: WJURUCXYMNZUTH-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=COC=C1)S(=O)(=O)C2=CC=CC=C2Cl
• Molecular Formula: C14H16ClNO4S
• Molecular Weight: 329.8 g/mol

Description

2-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide is a chemical compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide involves the inhibition of the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in many types of cancer cells. By inhibiting CA IX, this compound disrupts the pH balance of the cancer cell, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide has a selective inhibitory effect on CA IX, meaning that it does not affect other carbonic anhydrase isoforms. This selectivity makes it a potentially valuable tool for studying the role of CA IX in cancer biology. Additionally, this compound has been shown to have minimal toxicity in normal cells, further supporting its potential as a cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide in lab experiments is its selectivity for CA IX, which allows for targeted inhibition of this enzyme. However, one limitation is that the compound has poor solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide. One area of interest is the development of more soluble analogs of the compound, which could make it easier to work with in lab experiments. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in cancer therapy. Finally, there is potential for this compound to be used in combination with other cancer therapies to enhance their effectiveness.

Synthesis Methods

The synthesis of 2-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide involves the reaction of 2-chlorobenzenesulfonyl chloride with furan-3-ylmethanol and 2-methoxyethylamine in the presence of a base. The resulting product is a white crystalline solid with a molecular weight of 365.85 g/mol.

Scientific Research Applications

2-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further study.